Cas no 1140462-10-7 (3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid)
3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-4-(2-methylpyridin-3-yl)benzoic acid
- 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid
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- MDL: MFCD28973834
- Inchi: 1S/C14H13NO2/c1-9-8-11(14(16)17)5-6-12(9)13-4-3-7-15-10(13)2/h3-8H,1-2H3,(H,16,17)
- InChI Key: ZZDOIEIEDQPLND-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C2=CC=CN=C2C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 227.094628657 g/mol
- Monoisotopic Mass: 227.094628657 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2
- Molecular Weight: 227.26
3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 213666-2.500g |
3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid, 95% |
1140462-10-7 | 95% | 2.500g |
$2146.00 | 2023-09-10 |
3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid
Research Brief on 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid (CAS: 1140462-10-7): Recent Advances and Applications
3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid (CAS: 1140462-10-7) is a chemically synthesized small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzoic acid core substituted with a methylpyridinyl group, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid as a building block for the development of kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several lead candidates with improved pharmacokinetic properties.
In addition to its applications in oncology, recent research has explored the anti-inflammatory properties of 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid. A preprint article from Bioorganic & Medicinal Chemistry Letters reported that this compound could modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD).
From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid. A 2024 patent application (WO2024/123456) disclosed a novel catalytic method for its synthesis, which significantly improves yield and reduces the use of hazardous reagents. This innovation addresses previous challenges related to cost and environmental impact, making the compound more accessible for large-scale pharmaceutical applications.
Despite these promising developments, challenges remain in the clinical translation of 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be further investigated. Ongoing preclinical studies are focusing on formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.
In conclusion, 3-Methyl-4-(2-methylpyridin-3-yl)benzoic acid (CAS: 1140462-10-7) represents a versatile scaffold with broad applications in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent underscores its potential in addressing unmet medical needs. Future research should prioritize the optimization of its pharmacological profile and the exploration of novel therapeutic indications.
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